1-[(4-bromobenzyl)sulfonyl]-4-phenylpiperazine

• IUPAC Name: 1-[(4-bromophenyl)methylsulfonyl]-4-phenylpiperazine
• InChI: InChI=1S/C17H19BrN2O2S/c18-16-8-6-15(7-9-16)14-23(21,22)20-12-10-19(11-13-20)17-4-2-1-3-5-17/h1-9H,10-14H2
• InChI Key: BHICHCIYWVPXEK-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1C2=CC=CC=C2)S(=O)(=O)CC3=CC=C(C=C3)Br
• Molecular Formula: C17H19BrN2O2S
• Molecular Weight: 395.3 g/mol

Description

1-[(4-bromobenzyl)sulfonyl]-4-phenylpiperazine is a useful research compound. Its molecular formula is C17H19BrN2O2S and its molecular weight is 395.3 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 394.03506 g/mol and the complexity rating of the compound is 458. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications

Photodynamic Therapy

1-[(4-Bromobenzyl)sulfonyl]-4-phenylpiperazine derivatives have been studied for their application in photodynamic therapy (PDT). Researchers synthesized novel sulfanyl porphyrazines with 4-bromobenzyl substituents and evaluated them as sensitizers for PDT. These compounds demonstrated high activity when incorporated in cationic liposomes, showing potential as drug delivery systems for cancer photodynamic therapy (Piskorz et al., 2017).

Enzyme Inhibition Studies

A study on the enzyme inhibition potential of a series of 1-arylsulfonyl-4-phenylpiperazine derivatives, including those with 4-bromobenzyl groups, revealed moderate inhibitory effects on enzymes like α-glucosidase. These findings suggest the relevance of these compounds in biochemical and pharmacological research (Abbasi et al., 2017).

Synthetic Applications in Organic Chemistry

Compounds like 4-bromobenzyl sulfones, closely related to this compound, have been utilized as precursors in organic synthesis. Their applications include the preparation of ortho-substituted cinnamates and pharmaceuticals such as biarylacetic acids, showcasing their utility in the synthesis of complex organic molecules (Costa et al., 2002).

Radical-Scavenging Activity

Research involving bromophenol derivatives, structurally related to this compound, demonstrated significant radical-scavenging activity. These compounds' ability to act as antioxidants highlights their potential in studying oxidative stress-related processes (Duan et al., 2007).